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Compound of Interest

Compound Name: 2-Methoxyphenothiazine

Cat. No.: B10775409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Methoxyphenothiazine, a significant heterocyclic compound with applications in
pharmaceuticals and organic synthesis. This document details its melting and boiling points,
and provides illustrative experimental workflows for its synthesis and characterization,
alongside a generalized view of the signaling pathways influenced by the broader
phenothiazine class of compounds.

Core Physical and Chemical Properties

2-Methoxyphenothiazine is a phenothiazine derivative characterized by a methoxy group
substitution. It serves as a crucial intermediate in the synthesis of various pharmaceutical
agents, particularly antipsychotic drugs.[1][2]

Quantitative Data Summary

The key physical properties of 2-Methoxyphenothiazine are summarized in the table below for
easy reference.
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Property Value Source

Melting Point 185-188 °C [3]

Boiling Point 408.1 °C at 760 mmHg Not explicitly cited
Molecular Formula C13H11NOS [3]

Molecular Weight 229.30 g/mol Not explicitly cited
Appearance Yellow or pale gray solid Not explicitly cited

- Soluble in DMSO and slightly o )
Solubility ) Not explicitly cited
soluble in Methanol

Experimental Protocols

While specific experimental determinations for the melting and boiling points of 2-
Methoxyphenothiazine are not extensively detailed in the public literature, standard laboratory
procedures are applicable. The following sections outline a typical synthesis protocol, which
yields the compound for subsequent physical property analysis, and general methods for
determining its melting and boiling points.

Synthesis of 2-Methoxyphenothiazine

A common synthetic route to 2-Methoxyphenothiazine involves a multi-step process starting
from readily available reagents.[3] The workflow for this synthesis is depicted in the diagram

below.
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Synthesis Workflow of 2-Methoxyphenothiazine

Step 1: Condensation

Resorcinol + Aniline

luenesulfonic acid, Heat

3-Hydroxydiphenylamine

Step 2: Methylation

3-Hydroxydiphenylamine

Dimethyl sulfate, Base

3-Methoxydiphenylamine

Step 3: Cyclization

3-Methoxydiphenylamine

Sulfuf, lodine (catalyst), Heat

2-Methoxyphenothiazine

Step 4: Purification

Crude 2-Methoxyphenothiazine

Recrystallization

Pure 2-Methoxyphenothiazine

Click to download full resolution via product page

A simplified workflow for the synthesis of 2-Methoxyphenothiazine.
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Methodology:

Condensation: Resorcinol and aniline are reacted in the presence of a catalyst such as p-
toluenesulfonic acid with heating to produce 3-hydroxydiphenylamine.|[3]

» Methylation: The resulting 3-hydroxydiphenylamine is then methylated using a methylating
agent like dimethyl sulfate in the presence of a base to yield 3-methoxydiphenylamine.

¢ Cyclization: 3-Methoxydiphenylamine undergoes a cyclization reaction with sulfur, catalyzed
by iodine, upon heating to form the tricyclic phenothiazine ring system of 2-
Methoxyphenothiazine.[3]

 Purification: The crude product is purified by recrystallization from a suitable solvent to obtain
pure 2-Methoxyphenothiazine.

Determination of Melting Point

The melting point of the purified 2-Methoxyphenothiazine can be determined using a standard
capillary melting point apparatus.

Protocol:

» A small amount of the crystalline solid is packed into a capillary tube.
e The tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate.

o The temperature at which the solid begins to melt and the temperature at which it becomes
completely liquid are recorded as the melting point range.[4] For a pure compound, this
range is typically narrow.

Determination of Boiling Point

The boiling point can be determined using a micro-boiling point or distillation method.

Protocol (Micro-Boiling Point):
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e A small amount of the liquid sample is placed in a small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid.

e The apparatus is heated, and the temperature at which a steady stream of bubbles emerges
from the capillary tube is noted.

o The liquid is then allowed to cool, and the temperature at which the liquid re-enters the
capillary tube is recorded as the boiling point.[5]

Biological Context: Signaling Pathways

Phenothiazine derivatives are known to exert a wide range of biological effects, often through
their interaction with various cellular signaling pathways. While specific pathways for 2-
Methoxyphenothiazine are not extensively documented, the general mechanisms of
phenothiazines involve interactions with cell membranes, intercalation into DNA, and
modulation of protein kinase C (PKC) and calmodulin activity.[2][6] These interactions can
disrupt cellular signaling and lead to downstream effects such as apoptosis and inhibition of cell
proliferation.[7]
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Generalized Signaling Pathways of Phenothiazines

Cell Membrane Interaction DNA Intercalation Protein Kinase C (PKC) Inhibition Calmodulin Inhibition

Disruption of Downstream Signaling

Cellular Effects (e.g., Apoptosis, Anti-proliferative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 2-Methoxyphenothiazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775409#physical-properties-of-2-
methoxyphenothiazine-including-melting-and-boiling-points]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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